Cas no 596120-57-9 (Carbamic acid, [(1S)-1-methyl-2-[[[2-nitro-4-[3-(trifluoromethyl)-3H-diazirin-3-yl]phenyl]methyl]amino]-2-oxoethyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, [(1S)-1-methyl-2-[[[2-nitro-4-[3-(trifluoromethyl)-3H-diazirin-3-yl]phenyl]methyl]amino]-2-oxoethyl]-, 1,1-dimethylethyl ester
• CAS No: 596120-57-9
• MF: C₁₇H₂₀F₃N₅O₅
• MW: 431.366414070129
• CID: 6636609
• Update Time: 2024-01-15

Carbamic acid, [(1S)-1-methyl-2-[[[2-nitro-4-[3-(trifluoromethyl)-3H-diazirin-3-yl]phenyl]methyl]amino]-2-oxoethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [(1S)-1-methyl-2-[[[2-nitro-4-[3-(trifluoromethyl)-3H-diazirin-3-yl]phenyl]methyl]amino]-2-oxoethyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C17H20F3N5O5/c1-9(22-14(27)30-15(2,3)4)13(26)21-8-10-5-6-11(7-12(10)25(28)29)16(23-24-16)17(18,19)20/h5-7,9H,8H2,1-4H3,(H,21,26)(H,22,27)/t9-/m0/s1
• InChI Key： MTJWZWJBJNXLJF-VIFPVBQESA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H](C)C(NCC1=CC=C(C2(C(F)(F)F)N=N2)C=C1[N+]([O-])=O)=O

Experimental Properties

• Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.36±0.46(Predicted)